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Compound of Interest

Compound Name: Ethyl 2-methylbenzoate

Cat. No.: B1361085

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the key physicochemical properties of methyl
benzoate, ethyl benzoate, and propyl benzoate. The information presented is supported by
experimental data to assist researchers, scientists, and professionals in drug development in
selecting the appropriate compound for their specific applications.

Data Summary

The following table summarizes the key physicochemical properties of methyl, ethyl, and propyl
benzoates. As the alkyl chain length increases from methyl to propyl, trends can be observed in
properties such as boiling point, density, and water solubility.
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Property

Methyl Benzoate

Ethyl Benzoate

Propyl Benzoate

Molecular Formula

CsHgO2

CoH1002

C10H1202

Molar Mass ( g/mol )

136.15[1][2]

150.17[3][4]

164.20[5][6]

Melting Point (°C)

-12 to -12.5[1][7]

-34(8][9]

-51 to -51.6[10][11]
[12]

Boiling Point (°C)

198-199.6[1][7]

211-213[9]

229-231[11]

Density (g/mL)

1.088 at 20°C[7]

1.045 at 25°C[3][8]

1.0230 at 20°C[10]

Water Solubility

Poorly soluble[1][2][7];
2.1 g/L at 20°C[13]

Almost insoluble[3][8]
[9]; 0.7 g/L[4]

Moderately soluble[5];
176-351 mg/L at
25°C[11]

Vapor Pressure

<1 mmHg at 20°C

1 mmHg at 44°CJ3];
0.26 mmHg[14]

0.063 mmHg at
25°C[11]

Relationship between Alkyl Chain Length and
Physicochemical Properties

The logical relationship between the increasing length of the alkyl chain in the benzoate esters

and their physicochemical properties can be visualized as follows:
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Physicochemical Property Trends
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Caption: Effect of increasing alkyl chain length on key physicochemical properties of benzoate
esters.

Experimental Protocols

The following are detailed methodologies for the key experiments used to determine the
physicochemical properties listed above.

1. Determination of Melting Point
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The melting point of a solid is the temperature at which it changes state from solid to liquid. For
pure crystalline organic compounds, the melting point is a sharp and characteristic range.

e Apparatus: Mel-Temp apparatus or similar, capillary tubes, thermometer.
e Procedure:

o Asmall, finely powdered sample of the ester is packed into a capillary tube to a height of
about 1-2 mm.

o The capillary tube is placed in the heating block of the melting point apparatus alongside a
calibrated thermometer.

o The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire sample becomes a clear liquid is recorded as the end
of the melting range.[15][16]

o For impure compounds, the melting point will be lower and the range broader.[15][17]
2. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
of the gas above it.

o Apparatus: Distillation apparatus (round-bottom flask, condenser, receiving flask,
thermometer) or a Thiele tube setup, heating mantle or sand bath.

e Procedure (Distillation Method):
o The ester is placed in a round-bottom flask with a few boiling chips.

o Asimple distillation apparatus is assembled. The thermometer bulb should be positioned
so that the top of the bulb is level with the bottom of the side arm of the distillation head.
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[18]
o The liquid is heated to a gentle boil.

o The temperature is recorded when the liquid is actively boiling and the condensing vapor
is in equilibrium with the liquid. This stable temperature is the boiling point.[19]

e Procedure (Capillary Method):

[e]

A small amount of the liquid is placed in a small test tube.

[e]

A capillary tube, sealed at one end, is inverted and placed into the test tube.

o

The setup is heated, and as the liquid's vapor pressure increases, bubbles will emerge
from the capillary tube.

o

The heat is removed, and the temperature at which the liquid is drawn into the capillary
tube is recorded as the boiling point.[20]

3. Determination of Density
Density is the mass of a substance per unit volume.
o Apparatus: Pycnometer (a specific gravity bottle) or a hydrometer, analytical balance.
e Procedure (Pycnometer Method):
o The mass of a clean, dry pycnometer is accurately determined.

o The pycnometer is filled with the ester, ensuring no air bubbles are present, and weighed
again.

o The volume of the pycnometer is determined by filling it with a liquid of known density
(e.g., distilled water) and weighing it.

o The density of the ester is calculated by dividing the mass of the ester by its volume.

4. Determination of Water Solubility
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Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

e Procedure (Visual Method):

o A known volume of the ester is added to a known volume of water in a sealed container at
a constant temperature.

o The mixture is agitated to facilitate dissolution.

o The mixture is allowed to stand, and the point at which a single homogeneous phase is
observed or when two distinct layers form is noted.[21] The solubility of esters in water
generally decreases as the hydrocarbon chain length increases due to the increased
hydrophobic character.[22][23]

5. Determination of Vapor Pressure

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phases (solid or liquid) at a given temperature in a closed system.

e Apparatus: Ebulliometer or a setup for the transpiration method.
e Procedure (Ebullioscopic Method):

o An ebulliometer is used to measure the boiling point of the ester at different applied
pressures.

o By plotting the logarithm of the pressure against the reciprocal of the absolute temperature
(Clausius-Clapeyron plot), the vapor pressure at a specific temperature can be
determined.[24]

e Procedure (Transpiration Method):

o A stream of an inert gas is passed through or over the liquid ester at a known flow rate and
constant temperature.

o The amount of the substance transported by the gas is determined by trapping and
weighing it.
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o The vapor pressure is calculated from the amount of substance transported, the volume of
gas used, and the temperature.[25]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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comparison-of-methyl-ethyl-and-propyl-benzoates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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